Delta-6-Testosterone Cypionate

• Molecular Formula: C27H38O3
• Molecular Weight: 410.6 g/mol
• InChI: InChI=1S/C27H38O3/c1-26-15-13-20(28)17-19(26)8-9-21-22-10-11-24(27(22,2)16-14-23(21)26)30-25(29)12-7-18-5-3-4-6-18/h8-9,17-18,21-24H,3-7,10-16H2,1-2H3/t21-,22-,23-,24-,26-,27-/m0/s1
• InChIKey: ODXMVVSJJMVADP-ZLQWOROUSA-N

Delta-6-Testosterone Cypionate: Impurity Standard & Research Tool

Delta-6-Testosterone Cypionate (also designated as Testosterone Cypionate Related Compound B, CAS RN 3081732-70-6) is a structurally modified, Δ6-unsaturated derivative of testosterone cypionate bearing a conjugated 4,6-dien-3-one chromophore in place of the parent 4-en-3-one system . This compound is listed in the United States Pharmacopeia (USP) as a specified impurity reference standard for testosterone cypionate active pharmaceutical ingredient (API) and is supplied with full characterization documentation for use in analytical method development, method validation (AMV), quality control (QC), and Abbreviated New Drug Application (ANDA) submissions [1]. Unlike the pharmacologically active parent drug, Delta-6-Testosterone Cypionate is not intended for therapeutic administration; its primary value lies in enabling regulatory-compliant impurity profiling and serving as a research tool for studying androgen-binding protein interactions via its unique photochemical properties [2].

Identity USP Testosterone Cypionate Related Compound B Compendial impurity reference standard (neat, 40 mg typical format)

Primary Use ANDA-compliant impurity profiling & method validation HPLC/GC system suitability, RRT marking, limit testing

Research Tool Photoaffinity labeling probe for SHBG & ABP 4,6-dien-3-one chromophore enables UV-activated covalent binding

• [1] Pharmaffiliates. Testosterone Cypionate-6-ene (Delta6-Testosterone Cypionate), PA 20 74520. Product datasheet. View Source
• [2] Danzo, B.J.; Taylor, C.A.; Schmidt, W.N. Binding of the photoaffinity ligand 17β-hydroxy-4,6-androstadien-3-one to rat androgen-binding protein: comparison with the binding of 17β-hydroxy-5α-androstan-3-one. Endocrinology 1980, 107(4), 1169–1175. View Source

Why Delta-6-Testosterone Cypionate Cannot Be Substituted

Delta-6-Testosterone Cypionate occupies a structurally and functionally unique position that precludes substitution by testosterone cypionate, Δ6-testosterone free alcohol (EP Impurity I), or Δ6-testosterone enanthate. Testosterone cypionate lacks the extended 4,6-dien-3-one conjugation that confers the photoactivatable covalent labeling capability essential for steroid-binding protein research [1]. Conversely, Δ6-testosterone (free alcohol) lacks the 17β-cypionate ester, which alters chromatographic retention, solubility, and sample matrix compatibility in validated HPLC methods for testosterone cypionate API impurity profiling [2]. Δ6-Testosterone enanthate, while sharing the same Δ6-core, carries a different ester side-chain that shifts both retention time and mass spectrometric fragmentation relative to the cypionate congener, rendering it unsuitable as a system suitability standard for testosterone cypionate-specific assays [3]. Each substitution introduces distinct analytical biases that compromise method accuracy, regulatory compliance, and experimental reproducibility.

vs. Testosterone Cypionate

Target: Δ6-Testosterone Cypionate 4,6-dien-3-one photoreactive scaffold; USP-designated impurity standard

Substitute: Testosterone Cypionate 4-en-3-one only; no photoactivatable labeling; not an impurity marker

vs. Δ6-Testosterone free alcohol

Target: 17β-cypionate ester Correct retention & matrix compatibility for cypionate API methods

Substitute: Free alcohol Lacks ester; different HPLC retention, unsuitable for system suitability

vs. Δ6-Testosterone Enanthate

Target: Cypionate ester chain USP-specified identity; validated for cypionate monograph assays

Substitute: Enanthate ester Altered MS fragmentation & retention; not compendial for this monograph

• [1] Grenot, C.; de Montard, A.; Blachère, S.; et al. Characterization of Met-139 as the photolabeled amino acid residue in the steroid binding site of sex hormone binding globulin using Δ6 derivatives of either testosterone or estradiol as unsubstituted photoaffinity labeling reagents. Biochemistry 1992, 31(33), 7609–7621. View Source
• [2] Bharti, A.; Kumbhare, R.M.; Jeyaseelan, C. HPLC Method Development and Validation for the Quantification of Related Impurities in Testosterone Cypionate Active Pharmaceutical Ingredient. Indian J. Pharm. Educ. Res. 2022, 56(1), 240–246. View Source
• [3] USP Monograph: Testosterone Cypionate. USP29–NF24, p. 2087. Official January 1, 2007. View Source

Differentiation Evidence for Delta-6-Testosterone Cypionate

SHBG Photoaffinity Labeling: Δ6-Testosterone vs. Δ6-Estradiol

The 4,6-dien-3-one chromophore of Δ6-testosterone (the active pharmacophore released upon ester hydrolysis of Delta-6-Testosterone Cypionate) enables UV-induced covalent attachment to steroid-binding proteins—a property that testosterone (4-en-3-one) and its cypionate ester do not possess. In a direct comparison, radioinert Δ6-testosterone achieved a maximal specific incorporation of 0.50 mol label/mol SHBG homodimer, versus 0.33 mol/mol for the Δ6-estradiol photoreagent under identical conditions [1]. This differential incorporation quantitatively demonstrates that the Δ6-testosterone scaffold is a superior photoaffinity probe for SHBG relative to the Δ6-estradiol analog, and it is the only photoreactive ligand in the testosterone series capable of mapping the steroid-binding domain of androgen-binding proteins (ABP) and SHBG [2].

SHBG Photoincorporation

Head-to-head

1.52-fold higher photoincorporation: 0.50 mol label/mol SHBG (Δ6-testosterone) vs 0.33 mol/mol (Δ6-estradiol)

Reported photoaffinity labeling comparison in SHBG

UV-activated covalent attachment; reverse-phase HPLC of tryptic digests

Evidence Dimension	Maximal specific photoincorporation into human SHBG
Target Compound Data	0.50 mol label / mol SHBG homodimer (Δ6-testosterone)
Comparator Or Baseline	0.33 mol label / mol SHBG homodimer (Δ6-estradiol)
Quantified Difference	1.52-fold higher incorporation efficiency for Δ6-testosterone
Conditions	Immunopurified human SHBG, UV irradiation, radioinert/radioactive photoaffinity labeling, reverse-phase HPLC separation of tryptic digests

Why This Matters

This unique photochemical capability makes Delta-6-Testosterone Cypionate-derived Δ6-testosterone an irreplaceable tool for mapping steroid-protein binding interfaces, a function that testosterone cypionate and other non-conjugated steroid esters cannot perform.

• [1] Grenot, C.; de Montard, A.; Blachère, S.; et al. Characterization of Met-139 as the photolabeled amino acid residue in the steroid binding site of sex hormone binding globulin using Δ6 derivatives of either testosterone or estradiol as unsubstituted photoaffinity labeling reagents. Biochemistry 1992, 31(33), 7609–7621. PMID: 1510947. View Source
• [2] Danzo, B.J.; Taylor, C.A.; Schmidt, W.N. Binding of the photoaffinity ligand 17β-hydroxy-4,6-androstadien-3-one to rat androgen-binding protein: comparison with the binding of 17β-hydroxy-5α-androstan-3-one. Endocrinology 1980, 107(4), 1169–1175. DOI: 10.1210/endo-107-4-1169. View Source

ABP Binding Affinity: Δ6-Testosterone vs. DHT

Scatchard analysis of equilibrium binding to rat epididymal androgen-binding protein (ABP) reveals that [³H]Δ6-testosterone binds with approximately 5.3-fold lower affinity (Kd = 1.15 ± 0.08 × 10⁻⁸ M) compared to [³H]5α-DHT (Kd = 6.08 ± 0.62 × 10⁻⁹ M) [1]. The dissociation kinetics further differentiate the two ligands: the dissociation half-time (t₁/₂) of [³H]Δ6-testosterone from ABP is 0.8 ± 0.2 min, which is approximately 5.6-fold faster than that of [³H]5α-DHT (4.5 ± 0.4 min). Competitive binding studies confirmed that both steroids bind to the same site on ABP, with parallel inhibition curves, establishing Δ6-testosterone as a bona fide competitive ligand with measurably distinct binding parameters [1]. Consistent with its faster off-rate, fewer detectable binding sites were observed with [³H]Δ6-testosterone (0.27 ± 0.06 × 10⁻¹² mol/mg cytosol protein) than with [³H]5α-DHT (0.66 ± 0.14 × 10⁻¹² mol/mg cytosol protein) [1].

ABP Binding Kinetics

Head-to-head

Kd 5.3-fold lower affinity; t½ ~5.6-fold faster dissociation for Δ6-testosterone vs 5α-DHT

Competitive ligand with distinct kinetic profile on rat ABP

Scatchard analysis; Bmax ~2.4-fold lower sites detected

Evidence Dimension	Equilibrium dissociation constant (Kd) for rat ABP
Target Compound Data	Kd = 1.15 ± 0.08 × 10⁻⁸ M (Δ6-testosterone); t₁/₂ = 0.8 ± 0.2 min; Bmax = 0.27 ± 0.06 × 10⁻¹² mol/mg
Comparator Or Baseline	Kd = 6.08 ± 0.62 × 10⁻⁹ M (5α-DHT); t₁/₂ = 4.5 ± 0.4 min; Bmax = 0.66 ± 0.14 × 10⁻¹² mol/mg
Quantified Difference	5.3-fold lower affinity; 5.6-fold faster dissociation; ~2.4-fold fewer detectable binding sites
Conditions	Rat epididymal cytosol, charcoal adsorption assay, polyacrylamide gel electrophoresis, sucrose gradient ultracentrifugation, pH 7.4

Why This Matters

These precisely quantified binding kinetic differences mean that Delta-6-Testosterone Cypionate (via its hydrolyzed Δ6-testosterone core) can serve as a kinetically distinguishable probe for androgen-binding site characterization, enabling experimental designs that require rapid ligand exchange—a property not achievable with the slowly dissociating DHT or testosterone.

• [1] Danzo, B.J.; Taylor, C.A.; Schmidt, W.N. Binding of the photoaffinity ligand 17β-hydroxy-4,6-androstadien-3-one to rat androgen-binding protein: comparison with the binding of 17β-hydroxy-5α-androstan-3-one. Endocrinology 1980, 107(4), 1169–1175. DOI: 10.1210/endo-107-4-1169. View Source

Liver Microsome Metabolism: 6-Ene-Testosterone vs. 6-Chloro-Testosterone

In a controlled in vitro metabolism study using human liver microsomes (HLM), 6-ene-testosterone (6-ene-T, the core steroid of Delta-6-Testosterone Cypionate) generated a markedly smaller number of Phase I metabolites compared to 6-chloro-testosterone (6-CT) [1]. Specifically, 6-CT underwent extensive metabolism via oxidative and reductive dehalogenation, hydroxylation, and dehydrogenation, yielding both chlorinated and non-chlorinated products. In contrast, 6-ene-T metabolism was predominantly limited to two pathways: (i) oxidation of the C17β hydroxyl group to form 6-ene-androstenedione, with retention of the C6–C7 double bond, and (ii) hydroxylation at the C6 position [1]. Analysis was performed using LC-MS/MS and GC-TOF-MS. The preservation of the C6–C7 double bond in the majority of 6-ene-T metabolites constitutes a key structural differentiator from testosterone, whose A-ring is extensively reduced (5α- and 5β-reduction) during Phase I metabolism [1].

Phase I Metabolism

Cross-study

Fewer metabolites vs 6-chloro-testosterone; main pathways: C17β oxidation and C6 hydroxylation with C6–C7 retention

Reduced metabolic complexity in HLM incubation

LC-MS/MS and GC-TOF-MS analysis; double bond preserved in most metabolites

Evidence Dimension	Number and diversity of Phase I metabolites formed after HLM incubation
Target Compound Data	Fewer metabolites; main pathways: C17β oxidation → 6-ene-androstenedione, and C6 hydroxylation (C6–C7 double bond retained in most metabolites)
Comparator Or Baseline	6-Chloro-testosterone: extensive metabolism with multiple chlorinated and non-chlorinated products from oxidation, reduction, hydroxylation, and dehalogenation
Quantified Difference	Qualitatively fewer metabolic products for 6-ene-T. Note: direct quantitative comparison with testosterone cypionate not available in this study; inference drawn from 6-CT as a structurally related comparator.
Conditions	Human liver microsomes (HLM), in vitro incubation, analysis by LC-MS/MS and GC-TOF-MS

Why This Matters

The reduced metabolic complexity and retention of the C6–C7 double bond signature in metabolites makes Delta-6-Testosterone Cypionate a potentially cleaner analytical tracer and a more predictable probe for metabolic stability studies compared to halogenated analogs, while also providing a distinct metabolite fingerprint for doping control and forensic applications.

• [1] Martínez Brito, D.; de la Torre, X.; et al. In vitro metabolic profiling of 6-chloro-testosterone and 6-ene-testosterone by liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-time of flight (GC-TOF) mass spectrometry. Steroids 2025, 225, 109720. DOI: 10.1016/j.steroids.2025.109720. View Source

USP Compendial Designation as Related Compound B

Delta-6-Testosterone Cypionate is officially designated in the United States Pharmacopeia as 'Testosterone Cypionate Related Compound B' (Catalog No. 1647023, CAS RN 3081732-70-6) and is supplied as a 40 mg neat reference standard intended for use in specified quality tests and assays per the USP–NF compendia . This designation means it is one of a defined set of known impurities that must be chromatographically resolved and quantified during testosterone cypionate API release testing. In contrast, Delta-6-Testosterone free alcohol (EP Impurity I, CAS 2484-30-2) is specified for the testosterone (base) monograph, not for the cypionate ester, and Delta-6-Testosterone Enanthate is not listed in any major pharmacopeia as a compendial impurity standard . The USP reference standard is supplied with a Certificate of Analysis traceable to USP primary standards and is stored at 2–8°C to maintain integrity .

Compendial Designation

Specification review

USP Related Compound B (Cat# 1647023); specified for testosterone cypionate monograph

Required reference standard for compendial impurity profiling

Verify Certificate of Analysis; storage 2–8°C

Evidence Dimension	Pharmacopeial recognition and designated analytical role
Target Compound Data	USP Testosterone Cypionate Related Compound B (Cat# 1647023); specified impurity standard for testosterone cypionate monograph; supplied as 40 mg neat reference material
Comparator Or Baseline	Δ6-Testosterone (free alcohol): EP Impurity I (CAS 2484-30-2), designated for testosterone monograph, not cypionate ester. Δ6-Testosterone Enanthate: not a compendial reference standard.
Quantified Difference	Binary difference: compendially designated vs. not designated for testosterone cypionate impurity profiling. The cypionate ester moiety is critical for co-chromatography with the API.
Conditions	USP–NF compendial specifications; HPLC method validation as per Bharti et al. (2022), Zorbax XDB-C8 column, acetonitrile/water gradient, 240 nm detection

Why This Matters

For any laboratory performing ANDA-compliant quality control of testosterone cypionate API, procurement of the USP-designated Related Compound B is a regulatory necessity. Substitution with Δ6-testosterone free alcohol or Δ6-testosterone enanthate would not satisfy USP system suitability requirements due to differences in retention time and ester-specific detection characteristics.

Delta-6-Testosterone Cypionate Applications

USP Impurity Profiling for Testosterone Cypionate ANDA

As the USP-designated 'Testosterone Cypionate Related Compound B,' Delta-6-Testosterone Cypionate is the required reference standard for system suitability testing, relative retention time (RRT) marking, and limit-test validation in HPLC methods used for testosterone cypionate API release . Validated methods employing a Zorbax XDB-C8 column with acetonitrile/water gradient at 240 nm detection have demonstrated recoveries of 95.6%–108.7% for related impurities [1]. Use of the correct cypionate-ester impurity standard ensures accurate co-elution with the API matrix and prevents misidentification that could arise from using the free alcohol Δ6-testosterone standard.

Photoaffinity Mapping of Steroid-Binding Domains

The 4,6-dien-3-one chromophore of Δ6-testosterone (released upon ester hydrolysis from Delta-6-Testosterone Cypionate) enables UV-activated covalent attachment to androgen-binding protein (ABP) and sex hormone-binding globulin (SHBG) . This property has been successfully employed to photolabel and identify the steroid-binding domain of rat ABP (amino acids 171–181) [1] and to characterize Met-139 as the key residue in the human SHBG binding pocket [2]. For structural biology laboratories, Delta-6-Testosterone Cypionate offers a pro-drug form of the photoreactive ligand that can be hydrolyzed to the active Δ6-testosterone probe under controlled conditions.

Metabolic Pathway Tracing & Doping Control

The distinctive metabolic signature of 6-ene-testosterone—characterized by preservation of the C6–C7 double bond and predominant conversion to 6-ene-androstenedione via C17β oxidation—provides a unique tracer profile for in vitro hepatocyte metabolism studies . This reduced metabolic complexity, relative to 6-chloro-testosterone, simplifies metabolite identification workflows using LC-MS/MS and GC-TOF-MS platforms. In anti-doping laboratories, Δ6-testosterone metabolites (including 17β-hydroxy-androsta-4,6-dien-3-one) serve as long-term detection markers for testosterone misuse when released after alkaline urine treatment [1].

Ester-Specific Androgen Method Development & Validation

The presence of the 17β-cypionate ester distinguishes Delta-6-Testosterone Cypionate from both the free alcohol Δ6-testosterone (EP Impurity I) and the enanthate ester analog . This ester specificity is critical when developing or validating GC-FID or HPLC-UV methods for testosterone cypionate formulations, as the cypionate moiety affects both chromatographic retention and detector response. Procurement of the correct cypionate ester impurity standard ensures accurate calibration of relative retention times and resolution factors (USP requirement: R ≥ 3 between internal standard and testosterone cypionate peaks) [1].

Application

Selection Property

Validation Focus

USP impurity profiling (testosterone cypionate ANDA)

USP compendial identity (Related Compound B)

HPLC system suitability & relative retention time accuracy

Steroid-binding domain photoaffinity mapping

4,6-dien-3-one photoreactive chromophore

Covalent photolabeling site identification on SHBG/ABP

Metabolic pathway tracing & doping control

Distinctive metabolic signature (C6–C7 retention)

Metabolite profiling by LC-MS/MS, long-term detection markers

Ester-specific androgen method development

17β-cypionate ester specificity

Chromatographic retention & resolution calibration

• [1] Bharti, A.; Kumbhare, R.M.; Jeyaseelan, C. HPLC Method Development and Validation for the Quantification of Related Impurities in Testosterone Cypionate Active Pharmaceutical Ingredient. Indian J. Pharm. Educ. Res. 2022, 56(1), 240–246. DOI: 10.5530/ijper.56.1.28. View Source
• [2] Grenot, C.; de Montard, A.; Blachère, S.; et al. Characterization of Met-139 as the photolabeled amino acid residue in the steroid binding site of sex hormone binding globulin using Δ6 derivatives of either testosterone or estradiol as unsubstituted photoaffinity labeling reagents. Biochemistry 1992, 31(33), 7609–7621. PMID: 1510947. View Source
• [3] Danzo, B.J.; Taylor, C.A.; Schmidt, W.N. Binding of the photoaffinity ligand 17β-hydroxy-4,6-androstadien-3-one to rat androgen-binding protein: comparison with the binding of 17β-hydroxy-5α-androstan-3-one. Endocrinology 1980, 107(4), 1169–1175. View Source
• [4] Martínez Brito, D.; de la Torre, X.; et al. In vitro metabolic profiling of 6-chloro-testosterone and 6-ene-testosterone by liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-time of flight (GC-TOF) mass spectrometry. Steroids 2025, 225, 109720. View Source
• [5] Fabregat, A.; Marcos, J.; Ventura, R.; et al. Alternative markers for the long-term detection of oral testosterone misuse. Steroids 2011; also: Formation of Δ1 and Δ6 testosterone metabolites by human hepatocytes. Steroids 2015, 100, 66–72. View Source